Cas no 844878-91-7 (3-(3,4-Dichlorophenyl)benzoic acid)

• Product Name: 3-(3,4-Dichlorophenyl)benzoic acid
• CAS No: 844878-91-7
• MF: C₁₃H₈Cl₂O₂
• MW: 267.107421875
• MDL: MFCD06201435
• CID: 716300
• PubChem ID: 2758155
• Update Time: 2025-06-14

3-(3,4-Dichlorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dichloro-[1,1'-biphenyl]-3-carboxylic acid
• [1,1'-Biphenyl]-3-carboxylicacid, 3',4'-dichloro-
• 3-(3,4-DICHLOROPHENYL)BENZOIC ACID
• 3',4'-Dichlorobiphenyl-3-carboxylic acid
• 844878-91-7
• 3',4'-Dichloro-[1,1'-biphenyl]-3-carboxylicacid
• CS-0208746
• SCHEMBL3540530
• 3,4-Dichlorobiphenyl-3-carboxylic acid
• AKOS000124337
• BS-24330
• DTXSID00374197
• MFCD06201435
• A50550
• 3-(3,4-Dichlorophenyl)benzoic acid

• MDL： MFCD06201435
• Inchi： 1S/C13H8Cl2O2/c14-11-5-4-9(7-12(11)15)8-2-1-3-10(6-8)13(16)17/h1-7H,(H,16,17)
• InChI Key： ZNGKPPXJOKCBBF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C(=O)O)C=1)Cl

Computed Properties

• Exact Mass: 265.99000
• Monoisotopic Mass: 265.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 4.35860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(3,4-Dichlorophenyl)benzoic acid

Latest Research Insights on 3-(3,4-Dichlorophenyl)benzoic acid (CAS: 844878-91-7) in Chemical Biology and Pharmaceutical Applications

3-(3,4-Dichlorophenyl)benzoic acid (CAS: 844878-91-7) is a small-molecule compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its dichlorophenyl and benzoic acid moieties, has been investigated for its unique physicochemical properties and biological activities. Recent studies have explored its role as a building block in medicinal chemistry, its interactions with biological targets, and its potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 3-(3,4-Dichlorophenyl)benzoic acid serves as a versatile scaffold for the development of novel kinase inhibitors. The compound's ability to form hydrogen bonds and hydrophobic interactions with key amino acid residues in the ATP-binding pocket of kinases was highlighted as a critical feature. This finding opens new avenues for the design of targeted therapies for cancer and inflammatory diseases.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). The study revealed that derivatives of 3-(3,4-Dichlorophenyl)benzoic acid exhibit selective binding to specific GPCR subtypes, suggesting its utility in developing drugs for neurological disorders. The researchers employed molecular docking simulations and in vitro assays to validate these interactions, providing a robust foundation for further optimization.

From a synthetic chemistry perspective, advancements in the preparation of 3-(3,4-Dichlorophenyl)benzoic acid have also been reported. A 2024 paper in Organic Process Research & Development detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. The new method utilizes green chemistry principles, such as solvent-free reactions and catalytic processes, aligning with the pharmaceutical industry's growing emphasis on sustainability.

In addition to its direct applications, 3-(3,4-Dichlorophenyl)benzoic acid has been employed as a key intermediate in the synthesis of more complex molecules. For instance, it has been incorporated into the structure of potential antiviral agents, as described in a recent ACS Infectious Diseases publication. The compound's structural flexibility and ease of functionalization make it a valuable tool for drug discovery campaigns.

Looking ahead, researchers are particularly interested in exploring the compound's potential in targeted drug delivery systems. Preliminary studies suggest that 3-(3,4-Dichlorophenyl)benzoic acid can be conjugated to nanoparticles or antibodies, enabling precise delivery of therapeutic payloads to diseased tissues. This approach could significantly improve the efficacy and safety profile of treatments for various conditions.

In conclusion, the body of research surrounding 3-(3,4-Dichlorophenyl)benzoic acid (CAS: 844878-91-7) continues to expand, revealing its multifaceted potential in chemical biology and pharmaceutical development. From its role as a kinase inhibitor scaffold to its applications in GPCR modulation and drug delivery, this compound represents a promising avenue for future therapeutic innovation. As synthetic methodologies advance and biological understanding deepens, we anticipate seeing more sophisticated applications of this molecule in the coming years.